1-[3-(2-chloro-3,6-dimethylphenoxy)propyl]-4-methylpiperazine hydrochloride

• IUPAC Name: 1-[3-(2-chloro-3,6-dimethylphenoxy)propyl]-4-methylpiperazine;hydrochloride
• InChI: InChI=1S/C16H25ClN2O.ClH/c1-13-5-6-14(2)16(15(13)17)20-12-4-7-19-10-8-18(3)9-11-19;/h5-6H,4,7-12H2,1-3H3;1H
• InChI Key: YUPBZOAKHBIEFH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=C(C=C1)C)Cl)OCCCN2CCN(CC2)C.Cl
• Molecular Formula: C16H26Cl2N2O
• Molecular Weight: 333.3 g/mol

Description

1-[3-(2-chloro-3,6-dimethylphenoxy)propyl]-4-methylpiperazine hydrochloride, also known as VUF-8430, is a compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of piperazine derivatives and has been shown to possess a range of pharmacological activities, including anti-inflammatory, analgesic, and antipsychotic effects.

Mechanism of Action

The exact mechanism of action of 1-[3-(2-chloro-3,6-dimethylphenoxy)propyl]-4-methylpiperazine hydrochloride is not fully understood. However, it has been suggested that it may act through the modulation of various neurotransmitter systems, including dopamine and serotonin. It has also been shown to possess antioxidant properties, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects
This compound has been shown to possess a range of biochemical and physiological effects. It has been demonstrated to reduce inflammation and pain in animal models, as well as improve cognitive function in Alzheimer's disease and Parkinson's disease models. Additionally, it has been shown to possess antipsychotic effects in animal models of schizophrenia.

Advantages and Limitations for Lab Experiments

One of the advantages of 1-[3-(2-chloro-3,6-dimethylphenoxy)propyl]-4-methylpiperazine hydrochloride is its broad range of pharmacological activities, which makes it a promising candidate for the treatment of various diseases. However, one of the limitations of this compound is its relatively low potency compared to other compounds with similar pharmacological activities.

Future Directions

There are several future directions for research on 1-[3-(2-chloro-3,6-dimethylphenoxy)propyl]-4-methylpiperazine hydrochloride. One potential direction is the investigation of its potential use in the treatment of other neurological disorders, such as depression and anxiety. Additionally, further studies are needed to elucidate the exact mechanism of action of this compound and to optimize its pharmacological properties. Finally, the development of more potent derivatives of this compound may lead to the discovery of novel therapeutic agents for the treatment of various diseases.

Scientific Research Applications

1-[3-(2-chloro-3,6-dimethylphenoxy)propyl]-4-methylpiperazine hydrochloride has been extensively studied for its potential therapeutic applications. It has been shown to possess anti-inflammatory, analgesic, and antipsychotic effects. Moreover, it has been investigated for its potential use in the treatment of various diseases, including Alzheimer's disease, Parkinson's disease, and schizophrenia.